89-91-8

Methyl dimethoxyacetate

In Stock

• CAS RN:
• 89-91-8

• Formula:
• C5H10O4

• InChI:
• InChI=1S/C5H10O4/c1-7-4(6)5(8-2)9-3/h5H,1-3H3

• InChIKey:
• NZTCVGHPDWAALP-UHFFFAOYSA-N

• Methyl dimethoxyacetate, also known as Methyl dimethoxyacetate, is a useful research compound. Its molecular formula is C5H10O4 and its molecular weight is 134.13 g/mol. The purity is usually 95%.

Ethyl [(4-ethoxyphenyl)amino](oxo)acetate

In Stock

• CAS RN:
• 13789-91-8

• Formula:
• C12H15NO4

• InChI:
• InChI=1S/C12H15NO4/c1-3-16-10-7-5-9(6-8-10)13-11(14)12(15)17-4-2/h5-8H,3-4H2,1-2H3,(H,13,14)

• InChIKey:
• OBCOUMMVQFTMLX-UHFFFAOYSA-N

• Ethyl [(4-ethoxyphenyl)amino](oxo)acetate is a useful research compound. Its molecular formula is C12H15NO4 and its molecular weight is 237.25 g/mol. The purity is usually 95%.

Diffutin

• CAS RN:
• 89289-91-8

• Formula:
• C23H28O10

• InChI:
• InChI=1S/C23H28O10/c1-29-15-5-3-11(7-18(15)30-2)14-6-4-13-16(31-14)8-12(25)9-17(13)32-23-22(28)21(27)20(26)19(10-24)33-23/h3,5,7-9,14,19-28H,4,6,10H2,1-2H3/t14-,19+,20+,21-,22+,23+/m0/s1

• InChIKey:
• ZNWIOJJMPZWSQO-YRDUZITASA-N

• Diffutin is a flavan glycoside that is (2S)-flavan substituted by a hydroxy group at position 7, methoxy groups at positions 3' and 4' and a beta-D-glucopyranosyloxy group at position 5 respectively. It has a role as a plant metabolite. It is a flavan glycoside, a methoxyflavan, a hydroxyflavan, a monosaccharide derivative and a beta-D-glucoside. It is functionally related to a (2S)-flavan.
  diffutin is a natural product found in Cunila and Hoppea dichotoma with data available.

N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 330189-91-8

• Formula:
• C17H10F4N2OS

• InChI:
• InChI=1S/C17H10F4N2OS/c18-13-6-4-10(5-7-13)14-9-25-16(22-14)23-15(24)11-2-1-3-12(8-11)17(19,20)21/h1-9H,(H,22,23,24)

• InChIKey:
• GIESDMPBIJNEKF-UHFFFAOYSA-N

• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C17H10F4N2OS and its molecular weight is 366.33. The purity is usually 95%.

N-(2-chlorophenyl)-2-[(5-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetamide

In Stock

• CAS RN:
• 335389-91-8

• Formula:
• C19H15ClN4OS

• InChI:
• InChI=1S/C19H15ClN4OS/c1-12-10-17-22-23-19(24(17)16-9-5-2-6-13(12)16)26-11-18(25)21-15-8-4-3-7-14(15)20/h2-10H,11H2,1H3,(H,21,25)

• InChIKey:
• LAKINKXQPWHAKM-UHFFFAOYSA-N

• N-(2-chlorophenyl)-2-[(5-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C19H15ClN4OS and its molecular weight is 382.87. The purity is usually 95%.

4-[(4-Bromophenyl)amino]-1,1,1-trifluorobut-3-en-2-one

In Stock

• CAS RN:
• 518989-91-8

• Formula:
• C10H7BrF3NO

• InChI:
• InChI=1S/C10H7BrF3NO/c11-7-1-3-8(4-2-7)15-6-5-9(16)10(12,13)14/h1-6,15H/b6-5+

• InChIKey:
• VBODWDWEPNVSJO-AATRIKPKSA-N

• 4-[(4-Bromophenyl)amino]-1,1,1-trifluorobut-3-en-2-one is a useful research compound. Its molecular formula is C10H7BrF3NO and its molecular weight is 294.07 g/mol. The purity is usually 95%.

3-[(2-Chloro-4-fluorophenyl)methylsulfanyl]-1-(3,5-dimethylphenyl)pyrazin-2-one

In Stock

• CAS RN:
• 893789-91-8

• Formula:
• C19H16ClFN2OS

• InChI:
• InChI=1S/C19H16ClFN2OS/c1-12-7-13(2)9-16(8-12)23-6-5-22-18(19(23)24)25-11-14-3-4-15(21)10-17(14)20/h3-10H,11H2,1-2H3

• InChIKey:
• ZVZHUWJSZWFYLV-UHFFFAOYSA-N

• 3-[(2-Chloro-4-fluorophenyl)methylsulfanyl]-1-(3,5-dimethylphenyl)pyrazin-2-one is a useful research compound. Its molecular formula is C19H16ClFN2OS and its molecular weight is 374.86. The purity is usually 95%.

2-(2,4-dichlorophenoxy)-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)propanamide

In Stock

• CAS RN:
• 893989-91-8

• Formula:
• C20H15Cl2N3O2S

• InChI:
• InChI=1S/C20H15Cl2N3O2S/c1-12(27-18-7-4-14(21)10-16(18)22)19(26)23-15-5-2-13(3-6-15)17-11-25-8-9-28-20(25)24-17/h2-12H,1H3,(H,23,26)

• InChIKey:
• KWYXRRPRPURRHQ-UHFFFAOYSA-N

• 2-(2,4-dichlorophenoxy)-N-(4-(imidazo[2,1-b]thiazol-6-yl)phenyl)propanamide is a useful research compound. Its molecular formula is C20H15Cl2N3O2S and its molecular weight is 432.32. The purity is usually 95%.

4'-Chloro-2'-fluoro-3-(2-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898789-91-8

• Formula:
• C16H14ClFO

• InChI:
• InChI=1S/C16H14ClFO/c1-11-4-2-3-5-12(11)6-9-16(19)14-8-7-13(17)10-15(14)18/h2-5,7-8,10H,6,9H2,1H3

• InChIKey:
• LLPWLLUIMACHQD-UHFFFAOYSA-N

• 4'-Chloro-2'-fluoro-3-(2-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14ClFO and its molecular weight is 276.73 g/mol. The purity is usually 95%.

exo-7-Amino-9-methyl-3-oxa-9-azabicyclo[3.3.1]nonane

In Stock

• CAS RN:
• 1187389-91-8

• Formula:
• C8H16N2O

• InChI:
• InChI=1S/C8H16N2O/c1-10-7-2-6(9)3-8(10)5-11-4-7/h6-8H,2-5,9H2,1H3/t6?,7-,8+

• InChIKey:
• CILASSWFNKAKIM-RNLVFQAGSA-N

• Exo-7-Amino-9-methyl-3-oxa-9-azabicyclo[3.3.1]nonane is a useful research compound. Its molecular formula is C8H16N2O and its molecular weight is 156.229. The purity is usually 95%.

N-(2-(furan-3-yl)ethyl)pent-4-enamide

In Stock

• CAS RN:
• 1797289-91-8

• Formula:
• C11H15NO2

• InChI:
• InChI=1S/C11H15NO2/c1-2-3-4-11(13)12-7-5-10-6-8-14-9-10/h2,6,8-9H,1,3-5,7H2,(H,12,13)

• InChIKey:
• MGFTVLREJONEPW-UHFFFAOYSA-N

• N-(2-(furan-3-yl)ethyl)pent-4-enamide is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.246. The purity is usually 95%.

3-(2-Bromophenyl)-1-(3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)propan-1-one

In Stock

• CAS RN:
• 1797689-91-8

• Formula:
• C19H20BrNO4S

• InChI:
• InChI=1S/C19H20BrNO4S/c1-25-15-7-9-16(10-8-15)26(23,24)17-12-21(13-17)19(22)11-6-14-4-2-3-5-18(14)20/h2-5,7-10,17H,6,11-13H2,1H3

• InChIKey:
• GEIDYZLUAQMYJH-UHFFFAOYSA-N

• 3-(2-Bromophenyl)-1-(3-((4-methoxyphenyl)sulfonyl)azetidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C19H20BrNO4S and its molecular weight is 438.34. The purity is usually 95%.

1-[4-(3,4-Dimethoxybenzoyl)piperazin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 1899689-91-8

• Formula:
• C16H20N2O4

• InChI:
• InChI=1S/C16H20N2O4/c1-4-15(19)17-7-9-18(10-8-17)16(20)12-5-6-13(21-2)14(11-12)22-3/h4-6,11H,1,7-10H2,2-3H3

• InChIKey:
• MIXSJQQRYRZQBB-UHFFFAOYSA-N

• 1-[4-(3,4-Dimethoxybenzoyl)piperazin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C16H20N2O4 and its molecular weight is 304.346. The purity is usually 95%.

4,5-Dichloro-6-methylpyridine-3-carboxylic acid

In Stock

• CAS RN:
• 1394689-91-8

• Formula:
• C7H5Cl2NO2

• InChI:
• InChI=1S/C7H5Cl2NO2/c1-3-5(8)6(9)4(2-10-3)7(11)12/h2H,1H3,(H,11,12)

• InChIKey:
• CUAQUWGBUMCHMH-UHFFFAOYSA-N

• 4,5-Dichloro-6-methylpyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C7H5Cl2NO2 and its molecular weight is 206.02 g/mol. The purity is usually 95%.